molecular formula C11H14N2O3 B2424343 4-[(N,N-dimethylglycyl)amino]benzoic acid CAS No. 302601-81-6; 60234-66-4

4-[(N,N-dimethylglycyl)amino]benzoic acid

Cat. No.: B2424343
CAS No.: 302601-81-6; 60234-66-4
M. Wt: 222.244
InChI Key: RDFYSFAVDYSXMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(N,N-dimethylglycyl)amino]benzoic acid is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.244. The purity is usually 95%.
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Properties

CAS No.

302601-81-6; 60234-66-4

Molecular Formula

C11H14N2O3

Molecular Weight

222.244

IUPAC Name

4-[[2-(dimethylamino)acetyl]amino]benzoic acid

InChI

InChI=1S/C11H14N2O3/c1-13(2)7-10(14)12-9-5-3-8(4-6-9)11(15)16/h3-6H,7H2,1-2H3,(H,12,14)(H,15,16)

InChI Key

RDFYSFAVDYSXMN-UHFFFAOYSA-N

SMILES

CN(C)CC(=O)NC1=CC=C(C=C1)C(=O)O

solubility

not available

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N,N-dimethylaminoacetyl chloride hydrochloride (137, 10.1 g, 64.2 mmol) in acetonitrile (300 ml.) was added powdered sodium bicarbonate (11.9 g, 141 mmol) followed by 4-aminobenzoic acid (138, 9.68 g, 70.6 mmol). The mixture was vigorously stirred over 16 h at r.t. and acetonitrile was decanted. The remaining gum was triturated with methanol and filtration afforded the title compound 139 (10.9 g, 76% yield). 1H NMR: (400 MHz, DMSO-d6) δ(ppm): 10.21 (s, 1H), 7.84 (d, J=8.4 Hz, 2H), 7.76 (d, J=8.6 Hz, 2H), 4.17 (bs, 2H), 2.27 (s, 6H). LRMS: (m/z): 223.3 (MH+).
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
11.9 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
9.68 g
Type
reactant
Reaction Step Two
Yield
76%

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